Cas no 19808-95-8 (3-fluorobutan-1-ol)

• Product Name: 3-fluorobutan-1-ol
• CAS No: 19808-95-8
• MF: C₄H₉FO
• MW: 92.112065076828
• MDL: MFCD30177039
• CID: 3874479
• PubChem ID: 14117409
• Update Time: 2025-07-19

3-fluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-fluoro-
• 3-fluorobutan-1-ol
• CHEMBL4439290
• EN300-2906107
• 987-351-1
• 19808-95-8
• AKOS004904104

• MDL： MFCD30177039
• Inchi： 1S/C4H9FO/c1-4(5)2-3-6/h4,6H,2-3H2,1H3
• InChI Key： YSAZHINBXCWZTE-UHFFFAOYSA-N
• SMILES： C(O)CC(F)C

Computed Properties

• Exact Mass: 92.063743068Da
• Monoisotopic Mass: 92.063743068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-fluorobutan-1-ol

Recent Advances in the Study of 3-Fluorobutan-1-ol (CAS: 19808-95-8) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Fluorobutan-1-ol (CAS: 19808-95-8) is a fluorinated alcohol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorine atom at the third carbon position, exhibits unique physicochemical properties that make it a valuable building block in drug discovery and medicinal chemistry. Recent studies have explored its potential as a precursor for the synthesis of fluorinated analogs of bioactive molecules, which often display enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the key areas of research involving 3-fluorobutan-1-ol is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to modulate the biological activity, lipophilicity, and metabolic stability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-fluorobutan-1-ol as a starting material for the synthesis of fluorinated β-amino alcohols, which are important intermediates for the production of protease inhibitors and other therapeutic agents. The study highlighted the compound's utility in introducing fluorine atoms into complex molecular frameworks with high selectivity and yield.

In addition to its applications in drug synthesis, 3-fluorobutan-1-ol has also been investigated for its potential in chemical biology. A recent preprint on bioRxiv (2024) described the use of this compound as a probe to study enzyme mechanisms, particularly those involving fluorinated substrates. The researchers utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to track the metabolic fate of 3-fluorobutan-1-ol in bacterial systems, revealing novel insights into the enzymatic processing of fluorinated compounds. These findings could pave the way for the development of new biocatalysts tailored for fluorinated molecule synthesis.

Another notable advancement is the exploration of 3-fluorobutan-1-ol in material science. A 2023 paper in ACS Applied Materials & Interfaces reported the incorporation of this compound into polymer matrices to create fluorinated materials with enhanced thermal stability and resistance to chemical degradation. Such materials have potential applications in drug delivery systems and biomedical devices, where fluorinated polymers are often preferred for their biocompatibility and durability.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-fluorobutan-1-ol. A 2024 review in Organic Process Research & Development discussed the need for more efficient synthetic routes and greener methodologies to minimize environmental impact. The review also emphasized the importance of optimizing reaction conditions to improve yields and reduce byproduct formation, which is critical for industrial applications.

In conclusion, 3-fluorobutan-1-ol (CAS: 19808-95-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a valuable tool for drug discovery, enzyme studies, and material science. Future research is expected to focus on overcoming synthetic challenges and expanding its utility in emerging fields such as targeted therapy and sustainable chemistry.